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Compound of Interest

Compound Name: 1-Adamantylphosphaethyne

Cat. No.: B1334594 Get Quote

For Immediate Reference: Do Not Attempt to Neutralize or Dispose of 1-
Adamantylphosphaethyne Independently. This compound is highly reactive and requires

specialized handling by trained professionals. The primary procedural step is to contact your

institution's Environmental Health and Safety (EHS) department for guidance and to arrange for

professional disposal.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper handling and preparation of 1-
Adamantylphosphaethyne for disposal. Adherence to these procedures is critical to ensure

laboratory safety and regulatory compliance.

Core Safety & Disposal Protocol
Due to its high reactivity, 1-Adamantylphosphaethyne and other phosphaalkynes are prone to

unpredictable cycloadditions and oligomerization, particularly when not handled under an inert,

dry atmosphere.[1][2][3] Improper handling can lead to rapid decomposition and potentially

hazardous situations. Therefore, laboratory personnel should not attempt to quench or

neutralize this reagent.

The recommended procedure for the disposal of unwanted, expired, or residual 1-
Adamantylphosphaethyne is to treat it as a highly reactive hazardous waste.[4] This involves

careful packaging and labeling for collection by your institution's EHS or a certified hazardous

waste disposal contractor.
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Procedural Steps for Disposal
Contact Environmental Health and Safety (EHS): This is the most critical first step. Inform

your EHS department that you have a highly reactive organophosphorus compound,

specifically 1-Adamantylphosphaethyne, that requires disposal. They will provide

institution-specific instructions and schedule a pickup.

Prepare the Waste Container:

Unused/Expired Product: If the material is in its original manufacturer's container, ensure

the cap is tightly sealed.[4] It is advisable to wrap the cap with Parafilm® to ensure a

secure seal.[4] Do not attempt to open a container that shows signs of decomposition or

pressure buildup.

Reaction Mixtures: Reaction mixtures containing 1-Adamantylphosphaethyne must be

clearly labeled. These should be considered highly reactive waste and should not be

quenched by the user unless a specific, validated, and safe quenching protocol has been

established and approved by EHS.[4]

Contaminated Materials: Any items such as gloves, weighing paper, or pipette tips that are

contaminated with 1-Adamantylphosphaethyne should be collected in a separate,

sealed, and clearly labeled waste container.

Labeling:

Affix a hazardous waste tag to the container, as provided by your EHS department.

Clearly write the full chemical name: "1-Adamantylphosphaethyne".

Include the CAS number: 101055-70-3.

Indicate that the material is "Highly Reactive" and "Air and Moisture Sensitive".

For mixtures, list all components and their estimated concentrations.

Storage Pending Disposal:

Store the labeled waste container in a designated hazardous waste accumulation area.
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The storage location should be a cool, dry place, away from incompatible materials such

as water, oxidizers, and acids.

If the parent compound is stored at a specific temperature (e.g., -20°C), consult with EHS

about the appropriate storage temperature for the waste.

Quantitative Data Summary
Parameter Value Reference

CAS Number 101055-70-3
Sigma-Aldrich Product

Information

Molecular Formula C₁₁H₁₅P
Sigma-Aldrich Product

Information

Molecular Weight 178.21 g/mol
Sigma-Aldrich Product

Information

Appearance Solid
Sigma-Aldrich Product

Information

Melting Point 69-72 °C
Sigma-Aldrich Product

Information

Storage Temperature -20°C
Sigma-Aldrich Product

Information

Disposal Workflow
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1-Adamantylphosphaethyne Disposal Workflow

Researcher's Responsibilities

EHS Responsibilities

Identify 1-Adamantylphosphaethyne
 for Disposal

Do NOT Attempt to Quench
 or Neutralize

Contact Environmental
 Health & Safety (EHS)

CRITICAL STEP

Securely Package and Label
 Waste Container

Store in Designated
 Hazardous Waste Area

Schedule and Perform
 Hazardous Waste Pickup

Provide Institution-Specific
 Disposal Guidance

Transport for Final
 Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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